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Compound of Interest

Compound Name: 5(6)-Carboxy-eosin

Cat. No.: B8261255

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of carboxyfluorescein, focusing
on the commonly used 5-carboxyfluorescein and 6-carboxyfluorescein. These isomers are
widely employed as fluorescent labels and probes in various biological and drug discovery
applications. This document details their synthesis, separation, and key physicochemical
properties, along with experimental protocols and application workflows.

Introduction to Carboxyfluorescein Isomers

Carboxyfluorescein, often abbreviated as FAM, is a derivative of fluorescein that possesses a
carboxyl group, enabling its covalent attachment to biomolecules. The synthesis of
carboxyfluorescein typically results in a mixture of two structural isomers: 5-carboxyfluorescein
and 6-carboxyfluorescein.[1] While often used as a mixture (5(6)-FAM), the pure isomers are
preferred in many applications to ensure homogeneity and reproducibility of the labeled
species.[2][3] The fluorescence of these molecules originates from the xanthene core and is
influenced by the position of the carboxyl group and the pH of the environment.[4]

Physicochemical and Spectroscopic Properties

The photophysical properties of 5- and 6-carboxyfluorescein are very similar, which makes their
individual application dependent on the specific requirements of the experimental setup.
However, subtle differences in properties such as quantum yield can be observed, particularly
when they are conjugated to other molecules.
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Quantitative Data Summary

The following table summarizes the key quantitative data for the isomers of carboxyfluorescein.

Property

5-
Carboxyfluorescein

6-

Carboxyfluorescein

5(6)-
Carboxyfluorescein
(Mixture)

Excitation Maximum
(Aex)

~494 nm

~496 nm

492 - 495 nm[4][5]

Emission Maximum
(Aem)

~520 nm

~522 nm

514 - 520 nm[4][5]

Molar Extinction

Coefficient ()

>70,000 M~icm~1

>70,000 M~icm~1

~83,000 M~cm™1 at
pH 9.0

Fluorescence
Quantum Yield (®)

~0.93 (unconjugated)

Lower than 5-isomer

when forming

0.93 (unconjugated)[6]

bifluorophores[2]
pKa Not explicitly found Not explicitly found ~6.5[7][8]
Molecular Weight 376.32 g/mol 376.32 g/mol 376.32 g/mol
Chemical Formula C21H1207 C21H1207 C21H1207

Synthesis and Separation of Isomers

The most common method for synthesizing 5(6)-carboxyfluorescein is through the

condensation of 1,2,4-benzenetricarboxylic anhydride (trimellitic anhydride) with resorcinol.

This reaction typically yields a mixture of the 5- and 6-isomers.

Synthesis and Separation Workflow
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Synthesis

1,2,4-Benzenetricarboxylic Anhydride + Resorcinol

i

Condensation Reaction
(e.g., in methanesulfonic acid)

:

Mixture of 5- and 6-Carboxyfluorescein Isomers

Separation
y Y y
Preparative HPLC Fractional Crystallization Column Chromat_ogr_aphy
(of protected derivatives)
' b l
l v V
Pure 5-Carboxyfluorescein Pure 6-Carboxyfluorescein
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Fluorescence Polarization Immunoassay (FPIA)

Start: Prepare Reagents Analyte (Unlabeled)

Antibody

Key

Carboxyfluorescein-Tracer

Y
Mix Sample (containing analyte),
Antibody, and
Carboxyfluorescein-Tracer

A

Incubate to Reach
Binding Equilibrium

Measure Fluorescence Polarization

Y
Analyze Data:

Low Polarization = High Analyte

High Polarization = Low Analyte

A/
End: Determine Analyte Concentration
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High-Throughput Screening (HTS) Workflow

Start: Plate Cells

\

Add Compound Library
(one compound per well)

\ 4

Incubate Cells with Compounds

\4

Add Carboxyfluorescein Diacetate
Succinimidyl Ester (CFDA-SE)

\

Incubate for Staining

\4

Wash to Remove Excess Dye

\ 4

Read Fluorescence Intensity
(e.g., plate reader or high-content imager)

\

Data Analysis:
Identify 'Hits' that alter fluorescence

\ 4

End: Candidate Compound Identification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

